Cas no 101640-74-8 ([1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester)

[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester structure
101640-74-8 structure
Product Name:[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester
CAS No:101640-74-8
MF:C15H11F3O2
MW:280.241854906082
CID:3556264
PubChem ID:13492747
Update Time:2025-04-22

[1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester
    • methyl 3-phenyl-5-(trifluoromethyl)benzoate
    • SCHEMBL8506804
    • 101640-74-8
    • Methyl 5-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylate
    • VLIDVNRBTMTVGL-UHFFFAOYSA-N
    • Inchi: 1S/C15H11F3O2/c1-20-14(19)12-7-11(10-5-3-2-4-6-10)8-13(9-12)15(16,17)18/h2-9H,1H3
    • InChI Key: VLIDVNRBTMTVGL-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2)=CC(C(F)(F)F)=CC(C(OC)=O)=C1

Computed Properties

  • Exact Mass: 280.071114g/mol
  • Monoisotopic Mass: 280.071114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 280.24g/mol
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų
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